2-Ethyl-5-((4-phenylpiperazin-1-yl)(m-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-ethyl-5-[(3-methylphenyl)-(4-phenylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C24H27N5OS/c1-3-20-25-24-29(26-20)23(30)22(31-24)21(18-9-7-8-17(2)16-18)28-14-12-27(13-15-28)19-10-5-4-6-11-19/h4-11,16,21,30H,3,12-15H2,1-2H3
• InChI Key: OUTJJIKIBXTJHS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=CC(=C3)C)N4CCN(CC4)C5=CC=CC=C5)O
• Molecular Formula: C24H27N5OS
• Molecular Weight: 433.6 g/mol
• CAS No.: 898366-55-7

Description

2-Ethyl-5-((4-phenylpiperazin-1-yl)(m-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a synthetic organic compound designed for pharmaceutical and life sciences research. This chemical features a complex molecular architecture that incorporates multiple privileged pharmacophores, including a phenylpiperazine moiety and a fused thiazolo[3,2-b][1,2,4]triazole system. The integration of these structures suggests significant potential for diverse biological activity. Compounds containing the 1,2,4-triazole ring are characterized by multidirectional biological activity and have been the subject of extensive research to harness their antibacterial potential . The phenylpiperazine group is a common feature in many biologically active molecules and is known to interact with various central nervous system targets, as seen in compounds with activity on the serotoninergic system . The specific combination of these features in a single molecule makes it a compelling candidate for the development of novel therapeutic agents. Primary research applications for this compound are anticipated in the fields of medicinal chemistry and pharmacology. It serves as a key intermediate or target molecule for screening against a panel of biological targets, particularly for investigating new antibacterial agents to address the growing problem of microbial resistance . Furthermore, its structural complexity provides a valuable substrate for method development in analytical chemistry and synthetic organic chemistry. Researchers can utilize this compound to explore new synthetic pathways, purification techniques, and characterization methods. This product is intended for research purposes only and is not for diagnostic or therapeutic use. Handle with care in a controlled laboratory environment following all appropriate safety protocols.

Biological Activity

2-Ethyl-5-((4-phenylpiperazin-1-yl)(m-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a complex organic compound that features multiple functional groups, including a thiazolo[3,2-b][1,2,4]triazole ring system. This compound has garnered attention due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology.

Chemical Structure and Properties

• Molecular Formula : C24H27N5OS
• Molecular Weight : 433.57 g/mol
• IUPAC Name : 2-ethyl-5-[(3-methylphenyl)-(4-phenylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol

The structure incorporates a thiazole ring fused with a triazole ring, which is known for conferring various biological activities to compounds. The presence of the piperazine and phenyl groups suggests potential interactions with neurotransmitter systems.

Antimicrobial Activity

Research indicates that derivatives of triazole compounds exhibit significant antimicrobial properties. For instance, studies have shown that related compounds possess activity against various bacterial strains such as Staphylococcus aureus and Enterococcus faecalis. The thiazolo[3,2-b][1,2,4]triazole framework is particularly noted for its ability to enhance antimicrobial efficacy due to its structural versatility and ability to form hydrogen bonds with target sites in microbial cells .

Anticancer Potential

The biological activity of triazole derivatives has also been explored in cancer research. Compounds similar to 2-Ethyl-5-((4-phenylpiperazin-1-yl)(m-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol have shown promise as anticancer agents by inducing apoptosis in cancer cells. The mechanism often involves the inhibition of specific pathways critical for cancer cell survival .

Neuropharmacological Effects

The piperazine moiety in this compound suggests potential neuropharmacological effects. Piperazine derivatives are known to interact with serotonin and dopamine receptors, which could lead to anxiolytic or antidepressant effects. Studies have indicated that compounds with similar structures can modulate neurotransmitter activity effectively .

Table 1: Summary of Biological Activities

Activity Type	Related Compounds	Observed Effects	References
Antimicrobial	Triazole Derivatives	Inhibition of bacterial growth (e.g., S. aureus)	,
Anticancer	Similar Triazoles	Induction of apoptosis in cancer cells
Neuropharmacological	Piperazine Derivatives	Modulation of serotonin/dopamine receptors

Case Study: Antimicrobial Efficacy

In a study examining the antimicrobial properties of various thiazole and triazole derivatives, it was found that specific substitutions on the triazole ring significantly enhanced activity against Gram-positive bacteria. The compound's efficacy was attributed to its ability to disrupt bacterial cell wall synthesis and function .

Case Study: Neuropharmacological Impact

Another investigation focused on the neuropharmacological effects of piperazine-based compounds demonstrated that these molecules could reduce anxiety-like behaviors in animal models. The study highlighted the importance of structural modifications on the piperazine ring for enhancing receptor affinity and selectivity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Physicochemical Properties

The table below compares substituents, molecular weights, and key physical/biological properties of analogous thiazolo-triazole derivatives:

Compound Name	Substituents (Position 5)	Molecular Weight	Key Properties/Activities	Evidence Source
Target Compound: 2-Ethyl-5-((4-phenylpiperazin-1-yl)(m-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol	4-Phenylpiperazinyl + m-tolyl	~440 (estimated)	Hypothesized CNS activity due to phenylpiperazine; potential anticonvulsant/anti-inflammatory effects	N/A
2-Ethyl-5-[(2-fluorophenyl)(3-methylpiperidinyl)methyl]thiazolo[3,2-b][1,2,4]triazol-6-ol	3-Methylpiperidinyl + 2-fluorophenyl	374.48	Higher lipophilicity; fluorophenyl may enhance blood-brain barrier penetration
6-(4-Fluorophenyl)thiazolo[3,2-b][1,2,4]triazole (3c)	4-Fluorophenyl	219.24	Potent anticonvulsant activity (MES model); selective for seizure suppression
2-Ethyl-5-((4-methylpiperazin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol	4-Methylpiperazinyl + p-tolyl	~420 (estimated)	Enhanced solubility due to methylpiperazine; potential kinase inhibition
2-Ethyl-5-((4-(2-fluorophenyl)piperazin-1-yl)(furan-2-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol	4-(2-Fluorophenyl)piperazinyl + furyl	427.5	Dual heterocyclic motifs (furan + piperazine); possible dual-target activity

Notes:

• Piperazine vs. Piperidine : Piperazine derivatives (e.g., 4-phenylpiperazinyl) often exhibit stronger receptor-binding capabilities compared to piperidine analogs, making them more relevant for CNS applications .
• Halogen Effects : Fluorine substituents (e.g., 4-fluorophenyl in 3c) improve metabolic stability and bioavailability, as seen in its potent anticonvulsant activity .
• Aromatic vs.

Q & A

Q. How can researchers reconcile low in vitro potency with high in vivo efficacy for this compound?

• Methodological Answer : Investigate metabolic activation:
• Metabolite profiling : Use LC-HRMS to identify active metabolites (e.g., hydroxylated derivatives).
• Prodrug design : Synthesize ester or phosphate derivatives to enhance bioavailability .